1-(2,6-Dicyclopropylpyrimidin-4-yl)pyrrolidin-3-amine

• Molecular Formula: C14H20N4
• Molecular Weight: 244.34 g/mol
• IUPAC Name: 1-(2,6-dicyclopropylpyrimidin-4-yl)pyrrolidin-3-amine
• InChI: InChI=1S/C14H20N4/c15-11-5-6-18(8-11)13-7-12(9-1-2-9)16-14(17-13)10-3-4-10/h7,9-11H,1-6,8,15H2
• InChI Key: UUSMPJPFXRDPOK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC(=N2)C3CC3)N4CCC(C4)N

Description

1-(2,6-Dicyclopropylpyrimidin-4-yl)pyrrolidin-3-amine is a complex organic compound that features a pyrrolidine ring attached to a pyrimidine ring with dicyclopropyl substituents

Preparation Methods

The synthesis of 1-(2,6-Dicyclopropylpyrimidin-4-yl)pyrrolidin-3-amine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction involving appropriate precursors such as dicyclopropyl ketone and an amine.

Attachment of the Pyrrolidine Ring: The pyrrolidine ring is then introduced through a cyclization reaction, often involving a nucleophilic substitution mechanism.

Final Assembly: The final step involves the coupling of the pyrimidine and pyrrolidine rings under specific reaction conditions, such as the use of a base and a suitable solvent.

Industrial production methods may involve similar steps but are optimized for scale, yield, and cost-effectiveness. These methods often employ continuous flow reactors and automated systems to ensure consistency and efficiency.

Chemical Reactions Analysis

1-(2,6-Dicyclopropylpyrimidin-4-yl)pyrrolidin-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, where halogen atoms can be replaced by other nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, bases like sodium hydroxide, and catalysts like palladium on carbon. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2,6-Dicyclopropylpyrimidin-4-yl)pyrrolidin-3-amine has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets such as enzymes and receptors.

Materials Science: Its unique structural properties make it a candidate for the development of novel materials with specific electronic or mechanical properties.

Biological Studies: Researchers investigate its effects on cellular processes and its potential as a tool for studying biochemical pathways.

Mechanism of Action

The mechanism of action of 1-(2,6-Dicyclopropylpyrimidin-4-yl)pyrrolidin-3-amine involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to fit into specific binding sites, modulating the activity of these targets. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of receptor signaling pathways .

Comparison with Similar Compounds

1-(2,6-Dicyclopropylpyrimidin-4-yl)pyrrolidin-3-amine can be compared with other similar compounds, such as:

Pyrrolidin-2-one Derivatives: These compounds share the pyrrolidine ring but differ in their substituents and overall structure, leading to different biological activities.

Pyrimidine Derivatives: Compounds with similar pyrimidine rings but different substituents can exhibit varying degrees of biological activity and chemical reactivity.